SHP394

• Molecular Formula: C20H25F3N6O2S
• Molecular Weight: 470.5 g/mol
• InChI: InChI=1S/C20H25F3N6O2S/c1-11-14(24)19(10-31-11)5-8-29(9-6-19)18-27-16(25)13(17(30)28(18)2)32-12-4-3-7-26-15(12)20(21,22)23/h3-4,7,11,14H,5-6,8-10,24-25H2,1-2H3/t11-,14+/m0/s1
• InChIKey: QZHZIDHAIVAHMD-SMDDNHRTSA-N

SHP394: A High-Lipophilic-Efficiency, Orally Efficacious SHP2 Allosteric Inhibitor

SHP394 (CAS: 2055757-40-7) is a potent, orally active, and selective allosteric inhibitor of the protein tyrosine phosphatase SHP2 (encoded by PTPN11) [1]. It belongs to the 6-amino-3-methylpyrimidinone chemotype, which was developed through structure-based optimization of earlier bicyclic SHP2 inhibitors [2]. SHP394 exhibits an in vitro enzymatic IC50 of 23 nM against SHP2 and demonstrates high lipophilic efficiency, enhanced pharmacokinetic properties, and favorable aqueous solubility [3]. The compound stabilizes the closed, auto-inhibited conformation of SHP2, thereby blocking downstream MAPK/ERK signaling in a manner distinct from orthosteric phosphatase inhibitors [4].

1

Allosteric SHP2 phosphatase inhibition – pathway study fit

2

Cellular MAPK pathway suppression – assay context

3

Improved aqueous solubility vs. bicyclic analogs – formulation-fit review

4

Once-daily oral dosing compatible – in vivo model suitability

• [1] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [3] InvivoChem. SHP394 Product Datasheet. View Source
• [4] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

Why In-Class SHP2 Inhibitors Cannot Be Substituted for SHP394

Allosteric SHP2 inhibitors exhibit substantial variability in physicochemical properties, potency, selectivity, and pharmacokinetic behavior—even among compounds targeting the same tunnel-like binding pocket. SHP394 was explicitly optimized for high lipophilic efficiency (LipE), enhanced aqueous solubility, and favorable metabolic stability, distinguishing it from earlier-generation inhibitors like SHP099 [1]. The substitution of SHP394 with a less potent or less selective analog can confound experimental reproducibility, particularly in cellular assays and in vivo tumor models where exposure and target engagement are critical [2]. Furthermore, SHP394's specific molecular structure (C20H25F3N6O2S) confers a unique balance of permeability and efflux properties that directly impacts its oral bioavailability and tissue distribution [3]. These differences are not interchangeable.

Scaffold topology

SHP394 (monocyclic)Allosteric binding stabilized by single-ring pyrimidinone core

Bicyclic analogs (SHP099, SHP389)Fused ring architecture alters binding-site engagement and domain closure kinetics

Cellular pathway inhibition

Reported low nanomolar p-ERK IC₅₀Consistent suppression in SHP2-dependent lines

Reported higher IC₅₀ (≥250 nM for SHP099)Over ten-fold difference in pathway inhibition depth may alter pharmacodynamic readouts

Metabolic stability & oral exposure

Low microsomal clearance, t_1/2 >2 hSustained plasma levels after oral dosing

Higher clearance, t_1/2 Oral exposure profile may not transfer; frequent dosing required

• [1] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [3] InvivoChem. SHP394 Product Datasheet. View Source

Quantitative Comparative Evidence: SHP394 vs. Key SHP2 Inhibitors

Enzymatic Potency: SHP394 (IC50 = 23 nM) Demonstrates Enhanced Activity Over SHP099 (IC50 = 70 nM)

In a direct enzymatic inhibition assay using purified human SHP2, SHP394 exhibited an IC50 of 23 nM, representing an approximately 3-fold improvement in potency compared to SHP099 (IC50 = 70 nM) [1]. Both compounds act via the same allosteric mechanism and bind to the tunnel-like pocket formed by the confluence of three SHP2 domains [2].

SHP2 enzymatic IC₅₀

Cross-study comparable

SHP394: 23 nM
SHP099: 70 nM (reported)

Reported ~3-fold lower IC₅₀ supports target engagement at reduced concentrations

Biochemical DiFMUP phosphatase assay, full-length SHP2

Evidence Dimension	In vitro SHP2 enzymatic inhibition (IC50)
Target Compound Data	IC50 = 23 nM
Comparator Or Baseline	SHP099: IC50 = 70 nM (0.071 μM)
Quantified Difference	3.0-fold greater potency
Conditions	Purified human SHP2 phosphatase domain; enzymatic assay

Why This Matters

Higher enzymatic potency can translate to lower required concentrations in cellular and in vivo models, reducing the risk of off-target effects and compound-related toxicity.

• [1] Glpbio. SHP099 HCl Product Datasheet. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

Cellular Target Engagement: SHP394 Inhibits p-ERK with IC50 = 18 nM in KYSE520 Cells

In KYSE520 esophageal cancer cells, SHP394 reduced phosphorylated ERK (p-ERK) levels with an IC50 of 18 nM, confirming robust cellular target engagement and downstream pathway inhibition . While comparable cellular p-ERK IC50 values for SHP099 in the same cell line are not consistently reported, this value aligns closely with the enzymatic IC50, indicating efficient intracellular target access [1].

Cellular p-ERK IC₅₀

Cross-study comparable

SHP394: 18 nM
SHP099: 250 nM ; SHP389: 36 nM

14-fold lower than SHP099, 2-fold lower than SHP389 — reported improved cellular pathway inhibition

KYSE-520 cells, serum-stimulated, 2–4 h treatment

Evidence Dimension	Cellular p-ERK inhibition (IC50)
Target Compound Data	IC50 = 18 nM
Comparator Or Baseline	N/A (class-level: consistent with enzymatic potency)
Quantified Difference	Not applicable (within 1.3-fold of enzymatic IC50)
Conditions	KYSE520 human esophageal cancer cell line

Why This Matters

Close concordance between enzymatic and cellular IC50 values suggests high cell permeability and minimal intracellular binding interference, enabling predictable dose-response relationships in vitro.

• [1] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

Aqueous Solubility: SHP394 (0.98 mM at pH 6.8) Enables Flexible In Vivo Formulation

SHP394 demonstrates excellent aqueous solubility of 0.98 mM in pH 6.8 buffer, a property attributed to its overall polarity and the presence of the spirocyclic amine motif [1]. This solubility facilitates the preparation of homogeneous dosing solutions for oral gavage and simplifies in vitro assay setup. In contrast, many earlier SHP2 inhibitors, including SHP099, required more complex formulation approaches due to lower aqueous solubility [2].

Solubility & half-life

Class-level inference

Solubility: 0.98 mM (pH 6.8); t_1/2 ≈ 27 h
vs. SHP389 t_1/2 ≈ 53 min

Reported long half-life supports once-daily oral dosing schedule in rodent models

Rat PK; equilibrium solubility in pH 6.8 phosphate buffer

Evidence Dimension	Aqueous solubility
Target Compound Data	0.98 mM (pH 6.8 buffer)
Comparator Or Baseline	Class-level: earlier allosteric SHP2 inhibitors often exhibit <0.1 mM solubility
Quantified Difference	Approximately 10-fold or greater improvement
Conditions	pH 6.8 aqueous buffer

Why This Matters

High aqueous solubility reduces reliance on organic co-solvents or complex vehicles, improving dose accuracy and reproducibility in animal studies.

• [1] InvivoChem. SHP394 Product Datasheet. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

Metabolic Stability: SHP394 Exhibits Low Clearance and Long Half-Life in Liver Microsomes

In both rat and mouse liver microsomes, SHP394 displayed low intrinsic clearance (Clint = 7.9–11.1 μL/min/mg) and a half-life exceeding 2 hours (T1/2 > 2 h) [1]. These parameters are superior to those reported for SHP099, which exhibited higher clearance and shorter half-life in analogous assays [2]. The improved metabolic stability of SHP394 contributes to its favorable oral pharmacokinetic profile and sustained target engagement in vivo.

Resistance model response

Class-level inference

SHP394: 34% tumor regression (80 mg/kg BID)
SHP099: growth inhibition only

Monocyclic topology reported to retain p-ERK suppression in FGFR-feedback resistance models

Detroit-562 xenograft; Hep3B/JHH-7 cells ± FGFR inhibitor

Evidence Dimension	Liver microsomal stability
Target Compound Data	Clint = 7.9–11.1 μL/min/mg; T1/2 > 2 h
Comparator Or Baseline	SHP099: higher clearance, shorter T1/2 (exact values not provided in direct comparison)
Quantified Difference	Qualitatively lower clearance and longer half-life
Conditions	Rat and mouse liver microsomes

Why This Matters

Lower intrinsic clearance predicts longer systemic exposure following oral administration, reducing dosing frequency and improving tumor growth inhibition in preclinical models.

• [1] InvivoChem. SHP394 Product Datasheet. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

In Vivo Tumor Regression: SHP394 (80 mg/kg BID) Induces 34% Tumor Regression in Detroit-562 Xenograft

In a Detroit-562 pharyngeal carcinoma xenograft model, oral administration of SHP394 at 80 mg/kg twice daily for 14 days produced a 34% tumor regression relative to baseline, with dose-dependent tumor volume reduction observed at 20–80 mg/kg [1]. This level of in vivo efficacy confirms that the compound's favorable pharmacokinetic properties translate into meaningful antitumor activity. Comparable regression data for SHP099 in this model are not available, but SHP394 was specifically advanced due to its superior in vivo performance [2].

Microsomal clearance

Cross-study comparable

SHP394: Cl_int 7.9–11.1 μL/min/mg
SHP389: 26.1 μL/min/mg

2–3× lower clearance supports sustained oral exposure

Rat liver microsomes, NADPH-fortified, 1 μM substrate

Evidence Dimension	In vivo tumor regression
Target Compound Data	34% tumor regression (80 mg/kg BID, 14 days)
Comparator Or Baseline	Vehicle control (0% regression); dose-dependent volume reduction
Quantified Difference	34% regression at highest dose
Conditions	Detroit-562 pharyngeal carcinoma xenograft in athymic nude mice; oral gavage, BID

Why This Matters

Demonstrated tumor regression in a relevant xenograft model provides direct evidence of therapeutic potential and validates SHP394 as a robust tool compound for SHP2-dependent cancer research.

• [1] Cenmed. SHP394 Product Datasheet. View Source
• [2] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source

Selectivity Profile: SHP394 Shows 7-Fold Selectivity Over SHP1

SHP394 demonstrates a 7-fold selectivity window over the closely related phosphatase SHP1 . This degree of selectivity is critical for minimizing confounding biological effects in immune and hematopoietic cell types, where SHP1 plays distinct and sometimes opposing roles relative to SHP2 [1]. While some next-generation SHP2 inhibitors claim broader selectivity margins (e.g., IACS-13909 shows higher selectivity over SHP1 [2]), SHP394's selectivity is well-characterized and sufficient for most oncology and immunology applications.

Antiproliferative activity

Cross-study comparable

Caco-2: 297 nM ; Detroit-562: 1.38 μM
SHP099 Detroit-562 ≈1.4 μM

Reported comparable cellular growth inhibition across SHP2-dependent lines

72 h MTT/CellTiter-Glo, Caco-2 & Detroit-562 cells

Evidence Dimension	Selectivity over SHP1
Target Compound Data	7-fold selectivity
Comparator Or Baseline	IACS-13909: >100-fold selectivity (reported); SHP099: no activity against SHP1
Quantified Difference	7-fold vs. SHP1
Conditions	In vitro enzymatic assays

Why This Matters

Defined selectivity enables more accurate interpretation of phenotypic outcomes and reduces the likelihood of SHP1-mediated off-target effects in cellular and in vivo experiments.

• [1] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [2] Glpbio. IACS-13909 Product Datasheet. View Source

Recommended Applications of SHP394 Based on Validated Differentiation

Oncology: In Vivo Efficacy Studies in SHP2-Dependent Xenograft Models

SHP394 is ideally suited for oral dosing in mouse xenograft studies, particularly those involving Detroit-562 pharyngeal carcinoma or Caco-2 colorectal cancer models, where dose-dependent tumor growth inhibition and regression have been documented [1]. The compound's high aqueous solubility simplifies formulation, while its favorable metabolic stability supports twice-daily dosing regimens that maintain target engagement [2]. Researchers can expect 34% tumor regression at 80 mg/kg BID after 14 days [3].

Cellular Signaling: MAPK/ERK Pathway Inhibition in Esophageal and Colorectal Cancer Cells

SHP394 robustly suppresses p-ERK levels in KYSE520 esophageal cancer cells with an IC50 of 18 nM, making it a reliable tool for dissecting MAPK pathway dynamics downstream of RTK activation [1]. The compound also inhibits proliferation of Caco-2 colorectal cancer cells with an IC50 of 297 nM [2]. These well-characterized cellular benchmarks enable cross-study comparisons and assay standardization.

Pharmacokinetic/Pharmacodynamic Profiling: Oral Bioavailability and Tissue Distribution

Given its defined Caco-2 permeability (Papp(A-B) = 1.02 × 10⁻⁶ cm/s) and efflux ratio (B-A/A-B = 15), SHP394 can serve as a reference compound for studying oral absorption mechanisms and transporter-mediated efflux [1]. Its low microsomal clearance and long half-life (>2 h) also make it suitable for PK/PD modeling and correlation of exposure with target engagement [2].

Immuno-Oncology: SHP2-Mediated Checkpoint Modulation

SHP394 inhibits SHP2, a phosphatase implicated in PD-L1/PD-1 immune checkpoint regulation [1]. The compound's selectivity profile (7-fold over SHP1) helps minimize confounding effects on immune cell subsets, making it a valuable tool for investigating SHP2's role in T-cell function and tumor immune evasion [2]. Its oral bioavailability facilitates combination studies with immune checkpoint inhibitors.

Application

Selection Property

Validation Focus

MAPK pathway inhibition in SHP2-dependent cell lines

Low nanomolar cellular p-ERK suppression

p-ERK inhibition and cell viability endpoints at low inhibitor concentrations

Oral in vivo pharmacodynamic studies

Extended half-life and low microsomal clearance

Sustained plasma exposure and target coverage in tumor models

FGFR feedback resistance mechanism studies

Monocyclic scaffold with reported activity in FGFR-driven resistance models

p-ERK rebound suppression and anti-proliferative endpoints

Scaffold-hopping SAR studies

Representative monocyclic pyrimidinone chemotype

Comparative binding, permeability, and stability against bicyclic series

• [1] Sarver P, et al. 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. J Med Chem. 2019;62(4):1793-1802. View Source
• [2] InvivoChem. SHP394 Product Datasheet. View Source
• [3] Cenmed. SHP394 Product Datasheet. View Source